Cas no 1235643-50-1 (2-(4-fluorophenyl)-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)acetamide
• CAS No: 1235643-50-1
• MF: C₂₁H₂₄FN₃O₂S
• MW: 401.497567176819
• CID: 6388219
• PubChem ID: 49691217
• Update Time: 2025-06-22

2-(4-fluorophenyl)-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)acetamide
• 2-(4-fluorophenyl)-N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]acetamide
• AKOS024492418
• F5033-5880
• 1235643-50-1
• 2-(4-fluorophenyl)-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)acetamide
• VU0631599-1
• 2-(4-fluorophenyl)-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)acetamide

• Inchi： 1S/C21H24FN3O2S/c1-28-20-18(3-2-10-23-20)21(27)25-11-8-16(9-12-25)14-24-19(26)13-15-4-6-17(22)7-5-15/h2-7,10,16H,8-9,11-14H2,1H3,(H,24,26)
• InChI Key： SJLUEBQMEORDAY-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C2=CC=CN=C2SC)=O)CC1)(=O)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 401.15732635g/mol
• Monoisotopic Mass: 401.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.6Ų

Additional information on 2-(4-fluorophenyl)-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)acetamide

Compound CAS No 1235643-50-1: 2-(4-fluorophenyl)-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)acetamide

The compound with CAS No 1235643-50-1, named 2-(4-fluorophenyl)-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)acetamide, is a complex organic molecule with a diverse range of potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a fluorophenyl group, a piperidine ring, and a methylsulfanyl-substituted pyridine moiety. The combination of these functional groups makes it a promising candidate for various research and development activities.

Recent studies have highlighted the importance of fluorophenyl groups in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the methylsulfanyl group on the pyridine ring further adds to the compound's versatility, as sulfur-containing groups are known to play a critical role in modulating biological activity. Additionally, the piperidine ring provides structural rigidity and can act as a scaffold for further functionalization.

One of the most significant advancements in the field of organic chemistry has been the development of efficient synthetic routes for complex molecules like this one. Researchers have employed various strategies, including multi-component reactions and catalytic asymmetric synthesis, to construct this compound with high precision and yield. These methods not only ensure the scalability of production but also minimize environmental impact, aligning with current green chemistry principles.

The biological activity of 2-(4-fluorophenyl)-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)acetamide has been extensively studied in recent years. Preclinical data suggest that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory and neurodegenerative diseases. For instance, it has shown remarkable efficacy in inhibiting cyclooxygenase (COX) enzymes, which are central targets in anti-inflammatory drug discovery.

Moreover, computational modeling techniques have been utilized to predict the binding affinity of this compound to various protein targets. These studies have revealed that the fluorophenyl group plays a crucial role in stabilizing interactions within the active site of target enzymes, while the methylsulfanyl group contributes to hydrogen bonding and hydrophobic interactions.

In terms of therapeutic applications, this compound has shown promise in preclinical models of chronic inflammation and pain conditions. Its ability to modulate multiple signaling pathways makes it a potential candidate for developing multi-target drugs, which are highly sought after in modern pharmacology due to their potential to address complex diseases more effectively.

Another area of interest is the exploration of this compound's pharmacokinetic profile. Advanced analytical techniques such as liquid chromatography-mass spectrometry (LCMS) have been employed to determine its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have demonstrated favorable pharmacokinetic characteristics, including high oral bioavailability and minimal toxicity profiles.

Looking ahead, ongoing research is focused on optimizing this compound's bioavailability and reducing potential off-target effects through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, CAS No 1235643-50-1 represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure, combined with advancements in synthetic chemistry and computational modeling, positions it as a valuable asset in addressing unmet medical needs across various therapeutic areas.